Cas no 1187742-45-5 (5-Oxo-1-propylpyrrolidine-2-carboxylic acid)

5-Oxo-1-propylpyrrolidine-2-carboxylic acid is a pyrrolidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a carboxylic acid group and a lactam moiety, making it a versatile intermediate for the development of bioactive compounds. The propyl substitution enhances lipophilicity, which may improve membrane permeability in drug design. This compound is particularly useful in peptidomimetics and as a building block for heterocyclic chemistry. Its well-defined stereochemistry and functional groups allow for selective modifications, facilitating the synthesis of complex molecules. High purity and stability under standard conditions further support its utility in research and industrial applications.
5-Oxo-1-propylpyrrolidine-2-carboxylic acid structure
1187742-45-5 structure
Product Name:5-Oxo-1-propylpyrrolidine-2-carboxylic acid
CAS No:1187742-45-5
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD17271206
CID:5683514
PubChem ID:44229719
Update Time:2025-05-24

5-Oxo-1-propylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Proline, 5-oxo-1-propyl-
    • 5-Oxo-1-propylpyrrolidine-2-carboxylic acid
    • EN300-2554443
    • SCHEMBL8761596
    • CS-0242800
    • 1187742-45-5
    • AKOS012170026
    • MDL: MFCD17271206
    • Inchi: 1S/C8H13NO3/c1-2-5-9-6(8(11)12)3-4-7(9)10/h6H,2-5H2,1H3,(H,11,12)
    • InChI Key: DNUSZWLXMXMKIT-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(=O)O)N1CCC

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Boiling Point: 368.1±35.0 °C(Predicted)
  • pka: 3.56±0.20(Predicted)

5-Oxo-1-propylpyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on 5-Oxo-1-propylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of 5-Oxo-1-propylpyrrolidine-2-carboxylic acid (CAS: 1187742-45-5)

5-Oxo-1-propylpyrrolidine-2-carboxylic acid (CAS: 1187742-45-5) is a pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

The synthesis of 5-Oxo-1-propylpyrrolidine-2-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed various synthetic routes, including multi-step organic reactions and catalytic methods, to achieve efficient production of this compound. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has confirmed its molecular configuration, which is critical for understanding its interaction with biological targets. These advancements in synthesis and characterization have paved the way for further exploration of its pharmacological properties.

Pharmacological studies have revealed that 5-Oxo-1-propylpyrrolidine-2-carboxylic acid exhibits promising bioactivity, particularly as a modulator of enzymatic pathways. Recent in vitro and in vivo experiments have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory and metabolic disorders. For instance, it has shown inhibitory effects on pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and other autoimmune diseases. Additionally, its role in modulating metabolic pathways has been investigated, with preliminary results indicating potential applications in diabetes management.

In the context of drug development, 5-Oxo-1-propylpyrrolidine-2-carboxylic acid has been explored as a scaffold for designing novel therapeutic agents. Its unique chemical structure allows for modifications that can enhance its bioavailability and target specificity. Recent computational studies, including molecular docking and dynamics simulations, have provided insights into its binding interactions with various protein targets, further supporting its potential as a lead compound. These findings are instrumental in guiding the design of next-generation drugs with improved efficacy and reduced side effects.

Despite these promising advancements, challenges remain in the clinical translation of 5-Oxo-1-propylpyrrolidine-2-carboxylic acid. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through rigorous preclinical and clinical studies. Recent efforts have focused on optimizing its drug-like properties, including solubility and metabolic stability, to enhance its therapeutic potential. Collaborative research between academia and industry is essential to overcome these hurdles and accelerate its development into a viable therapeutic option.

In conclusion, 5-Oxo-1-propylpyrrolidine-2-carboxylic acid (CAS: 1187742-45-5) represents a promising compound in the field of chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, structural properties, and pharmacological activities, highlighting its potential as a therapeutic agent. Continued research and development efforts are crucial to fully realize its clinical applications and address existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the study of this compound and its derivatives.

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